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Abstract

2,4,6-Tris(dimethylaminomethyl)phenol, also known as DMP-30, is a versatile organic
compound widely utilized as a catalyst and curing agent in the polymer industry.[1] Its
trifunctional nature, combining a phenolic hydroxyl group with three dimethylaminomethyl
substituents, imparts unique catalytic activity, particularly in the curing of epoxy resins and the
formation of polyurethanes.[2][3] This technical guide provides a comprehensive overview of
the synthesis, chemical properties, and primary applications of 2,4,6-
Tris(dimethylaminomethyl)phenol, with a focus on its role in epoxy resin chemistry. Detailed
experimental protocols for its synthesis and analysis are presented, along with a summary of its
impact on the mechanical and thermal properties of cured epoxy systems.

Chemical Properties and Identification

2,4,6-Tris(dimethylaminomethyl)phenol is a viscous, light yellow to reddish-brown liquid with
a characteristic amine odor.[4] It is a Mannich base, a class of organic compounds formed
through the aminoalkylation of an acidic proton located on a carbon atom.[1]

Table 1: Chemical and Physical Properties of 2,4,6-Tris(dimethylaminomethyl)phenol
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Property Value Reference(s)
CAS Number 90-72-2 [5]
Molecular Formula Ci1sH27Ns0O [5]
Molecular Weight 265.40 g/mol [3]
Appearance C.:Ieér, light yellow viscous 3]
liquid
Density 0.969 g/cm? at 25 °C [3]
Boiling Point 130-135 °C at 1 mmHg [3]
Flash Point 124 °C (closed cup) [3]

Refractive Index

n20/D 1.516

[3]

Solubility

Soluble in a wide range of

organic solvents

[2]

Synthesis

The primary industrial synthesis of 2,4,6-Tris(dimethylaminomethyl)phenol is through the
Mannich reaction.[1] This one-pot synthesis involves the condensation of phenol,
formaldehyde, and dimethylamine.[1] The reaction proceeds via electrophilic substitution on the
aromatic ring of phenol at the ortho and para positions, which are activated by the hydroxyl

group.

Experimental Protocol: Synthesis via Mannich Reaction

This protocol is a generalized procedure based on common laboratory and patented methods.
Materials:

e Phenol

o Dimethylamine (40% aqueous solution)

o Formaldehyde (37% aqueous solution) or Paraformaldehyde
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Methanol (or other suitable C1-C4 aliphatic alcohol)

Autoclave or reaction vessel with temperature control and stirring

Procedure:

In a suitable reaction vessel, charge phenol (1.0 mole).

Add a C1-C4 aliphatic alcohol, such as methanol, in an amount of 10-20% by weight relative
to the total reaction mixture.[6]

Introduce a mixture of N,N'-tetramethylmethylene-bis-amine (a product of formaldehyde and
dimethylamine reaction) and formaldehyde, or introduce formaldehyde and dimethylamine
solution separately. The molar ratio of phenol:bisamine:formaldehyde should be
approximately 1.0:1.51-1.60:1.50-1.58.[6]

Heat the mixture to a temperature between 65 °C and 130 °C with constant stirring.[6]
Maintain the reaction temperature for a period of 0.5 to 2.0 hours.[6]
After the reaction is complete, distill off the alcohol solvent.

The remaining reaction mixture is then subjected to fractional distillation under reduced
pressure.

Collect the fraction boiling at 140-145 °C / 5 mmHg to obtain 2,4,6-
Tris(dimethylaminomethyl)phenol.[6]

Expected Yield: 94-99%][6]

Characterization:

Refractive Index (n_D”20): Approximately 1.5175[6]

Density (d_4"20): Approximately 0.9594 g/cm?3[6]

Synthesis Workflow
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Synthesis Workflow for 2,4,6-Tris(dimethylaminomethyl)phenol.

Applications in Epoxy Resin Curing

The primary application of 2,4,6-Tris(dimethylaminomethyl)phenol is as a catalyst and
accelerator for the curing of epoxy resins.[1] It can function as a homopolymerization catalyst or
in conjunction with other curing agents like amines and anhydrides.[1]

Catalytic Mechanism

The catalytic activity of 2,4,6-Tris(dimethylaminomethyl)phenol in epoxy curing is attributed
to its tertiary amine groups and the phenolic hydroxyl group. The tertiary amines can initiate the
anionic polymerization of the epoxy resin. The mechanism involves the nucleophilic attack of
the tertiary amine on the carbon atom of the epoxy ring, leading to the formation of a zwitterion.
This zwitterion then attacks another epoxy group, propagating the polymerization. The phenolic
hydroxyl group can also participate in the reaction by opening the epoxy ring.
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Catalytic Mechanism of Epoxy Curing.

Impact on Cured Epoxy Properties

The use of 2,4,6-Tris(dimethylaminomethyl)phenol as a curing agent or accelerator
significantly influences the final properties of the cured epoxy resin. It generally leads to a rapid
cure at room or slightly elevated temperatures.[2]

Table 2: Mechanical Properties of a Recycled Epoxy Resin System with DMP-30

This table presents a comparison of the mechanical properties of an original epoxy resin and a
recycled version containing decomposed epoxy oligomers (DEO), where DMP-30 was used as
a catalyst in the recycling process.
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L Recycled Epoxy
Property Original Epoxy . Reference
(with 20% DEO)

Tensile Strength

75 68 [7]
(MPa)
Young's Modulus

2.8 2.6 [7]
(GPa)
Elongation at Break

4.5 6.0 [7]
(%)
Fracture Toughness

11 [7]

(K_IC, MPa-m~(1/2))

Table 3: Thermal Properties of Epoxy Resins Cured with Different Systems

This table provides a general comparison of thermal properties for epoxy resins cured with
different types of curing agents. While not all data is specific to DMP-30, it illustrates the typical
range of properties achieved.

. Decomposition
Glass Transition
Temperature (T_d,

Curing System Temperature (T_g) . Reference(s)
°C) 5% weight loss)
(°C)
DGEBA/MTHPA/DMP
~350 [8]
-30
Epoxy/Amine Blends 181 -195 - [9]
Epoxy/Anhydride
poXyIAnny > 128 > 300 [10]
Blends
Other Applications

Beyond its primary role in epoxy chemistry, 2,4,6-Tris(dimethylaminomethyl)phenol also
finds applications in:
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e Polyurethane Systems: It acts as a catalyst in the formation of polyurethane foams,
elastomers, and coatings.[2]

o Adhesives and Sealants: It is used to enhance bonding strength and reduce cure times in
adhesive formulations.[3]

» Polymer Additive: It can be used as a chain extender or crosslinking agent in other
thermosetting polymers.[3]

Safety and Handling

2,4,6-Tris(dimethylaminomethyl)phenol is a corrosive and harmful substance. Appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn when handling this chemical. Work should be conducted in a well-ventilated area or
under a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

2,4,6-Tris(dimethylaminomethyl)phenol is a key industrial chemical with significant utility as
a catalyst and curing agent, particularly for epoxy resins. Its synthesis via the Mannich reaction
is a well-established and efficient process. The use of this compound allows for rapid curing of
epoxy resins and can be tailored to achieve desired mechanical and thermal properties in the
final cured product. Its versatility extends to other polymer systems, making it a valuable tool
for polymer chemists and material scientists. Researchers and professionals in drug
development may encounter this compound or its derivatives in the context of biomaterials and
polymer-based delivery systems. A thorough understanding of its properties and reactivity is
essential for its safe and effective application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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